Cas no 46492-10-8 (Acridinium,9-chloro-10-methyl-)

• Product Name: Acridinium,9-chloro-10-methyl-
• CAS No: 46492-10-8
• MF: C₁₄H₁₁ClN
• MW: 228.696842432022
• CID: 333586
• PubChem ID: 39456
• Update Time: 2025-04-19

Acridinium,9-chloro-10-methyl- Chemical and Physical Properties

Names and Identifiers

• Acridinium,9-chloro-10-methyl-
• 9-CHLORO-10-METHYLACRIDINE
• 9-Chloro-10-methylacridinium
• 1-(9-anthryl)-N-methylmethanamine
• 270083_ALDRICH
• 9-((N-methylamino)methyl)anthracene
• 9-(Methylaminomethyl)anthracene
• 9-[(N-methylamino)methyl]anthracene
• 9-chloro-10-methyl-acridinium
• AC1L4M7T
• AC1Q1IJY
• AC1Q414E
• ACMC-20alw0
• BIDD:GT0740
• N-(anthracen-9-ylmethyl)methylamine
• N-Methyl-9-anthracenemethanamine
• N-methyl-9-anthrylmethylamine
• N-Methyl-9-chloracridinium
• BRN 1621871
• 5-20-08-00211 (Beilstein Handbook Reference)
• 9-chloro-10-methylacridin-10-ium
• 46492-10-8
• ACRIDINIUM, 9-CHLORO-10-METHYL-
• SCHEMBL14999438

• Inchi： 1S/C14H11ClN/c1-16-12-8-4-2-6-10(12)14(15)11-7-3-5-9-13(11)16/h2-9H,1H3/q+1
• InChI Key： SCDPBLWNXODKAJ-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=CC=2[N+](C)=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 228.058002
• Monoisotopic Mass: 228.058002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.9
• XLogP3: 4.3

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C